Cas no 1035263-40-1 (1-(Bromomethyl)-3-chloro-2-iodobenzene)

• Product Name: 1-(Bromomethyl)-3-chloro-2-iodobenzene
• CAS No: 1035263-40-1
• MF: C₇H₅BrClI
• MW: 331.376072645187
• CID: 2120331
• Update Time: 2025-05-19

1-(Bromomethyl)-3-chloro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-chloro-2-iodobenzene
• 3-Chloro-2-iodobenzyl bromide
• QCKLJUORAPBOKS-UHFFFAOYSA-N
• 1-(Bromomethyl)-3-chloro-2-iodobenzene

• Inchi： 1S/C7H5BrClI/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4H2
• InChI Key： QCKLJUORAPBOKS-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-3-chloro-2-iodobenzene

Introduction to 1-(Bromomethyl)-3-chloro-2-iodobenzene (CAS No. 1035263-40-1)

1-(Bromomethyl)-3-chloro-2-iodobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1035263-40-1, is a versatile aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This heterocyclic molecule, characterized by its bromomethyl, chloro, and iodo substituents on a benzene ring, serves as a crucial intermediate in the development of various bioactive molecules. Its unique structural features make it an invaluable building block for constructing complex chemical entities, particularly in medicinal chemistry and agrochemical applications.

The presence of multiple halogen atoms on the benzene ring enhances the reactivity of 1-(Bromomethyl)-3-chloro-2-iodobenzene, allowing for diverse functionalization strategies. These include nucleophilic aromatic substitution (SNAr), cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, as well as radical-mediated transformations. Such reactivity has positioned this compound as a preferred choice for synthetic chemists aiming to develop novel heterocycles and pharmacophores.

In recent years, the pharmaceutical industry has increasingly leveraged halogenated aromatic compounds like 1-(Bromomethyl)-3-chloro-2-iodobenzene due to their role in generating biologically active scaffolds. The bromomethyl group, in particular, is a well-known handle for introducing aliphatic side chains through addition reactions, while the chloro and iodo substituents facilitate further modifications via metal-catalyzed cross-coupling reactions. These transformations have been instrumental in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of 1-(Bromomethyl)-3-chloro-2-iodobenzene lies in its utility as a precursor for developing small-molecule probes for biological assays. Researchers have utilized this compound to create fluorescent markers and affinity reagents that aid in studying protein-protein interactions and metabolic pathways. For instance, derivatives of this molecule have been employed in high-throughput screening (HTS) campaigns to identify novel drug candidates targeting specific disease pathways.

The synthesis of 1-(Bromomethyl)-3-chloro-2-iodobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of bromomethyl, chloro, and iodo groups requires careful control of reaction conditions to ensure high selectivity and yield. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the reliance on hazardous reagents and improving overall sustainability.

Recent studies have highlighted the role of 1-(Bromomethyl)-3-chloro-2-iodobenzene in the development of novel therapeutic agents. For example, researchers have reported its use in constructing indole derivatives with potent antimicrobial properties. The indole scaffold is a well-known pharmacophore in medicinal chemistry, and modifications at various positions can significantly alter biological activity. By employing 1-(Bromomethyl)-3-chloro-2-iodobenzene as an intermediate, scientists have been able to generate structurally diverse indole analogs with improved pharmacokinetic profiles.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Halogenated aromatics are increasingly being explored for their potential in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of chlorine and iodine substituents can modulate the electronic properties of conjugated polymers derived from 1-(Bromomethyl)-3-chloro-2-iodobenzene, making it a promising candidate for developing advanced optoelectronic materials.

In conclusion, 1-(Bromomethyl)-3-chloro-2-iodobenzene (CAS No. 1035263-40-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery, biological probes, and advanced materials. As research continues to uncover new methodologies for functionalizing halogenated aromatics, the importance of this compound is expected to grow even further.